Cas no 1993054-50-4 (3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride)

• Product Name: 3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride
• CAS No: 1993054-50-4
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 4710326
• Update Time: 2025-05-20

3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydroquinolin-1(2H)-ylacetic acid hydrochloride
• 3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride

• Inchi： 1S/C11H13NO2.ClH/c13-11(14)8-12-7-3-5-9-4-1-2-6-10(9)12;/h1-2,4,6H,3,5,7-8H2,(H,13,14);1H
• InChI Key： GJBHJYFFSULHIX-UHFFFAOYSA-N
• SMILES： Cl.OC(CN1C2C=CC=CC=2CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 40.5

Additional information on 3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride

3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride (CAS No. 1993054-50-4): An Overview of Its Properties and Applications in Pharmaceutical Research

3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride (CAS No. 1993054-50-4) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its use as a potential drug candidate.

Chemical Properties

3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride is a derivative of quinoline, a heterocyclic aromatic organic compound. The compound is characterized by its molecular formula C₁₂H₁₅NO₂·HCl and molecular weight of 238.71 g/mol. It exists as a white crystalline solid and is soluble in water and common organic solvents such as methanol and ethanol. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of 3,4-dihydroquinolin-1(2H)-ylacetic acid hydrochloride can be achieved through several routes. One common method involves the reaction of 3,4-dihydroquinoline with an appropriate acylating agent followed by hydrolysis and salt formation. Another approach involves the condensation of an appropriate amine with an acetyl chloride or anhydride, followed by cyclization to form the quinoline ring. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of microwave-assisted reactions and catalysts that reduce waste and energy consumption.

Biological Activities

3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride has been extensively studied for its biological activities. One of its key properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For example, it has been shown to inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways. This property makes it a promising candidate for the treatment of diseases such as cancer, where aberrant kinase activity plays a significant role.

In addition to its kinase inhibitory activity, 3,4-dihydroquinolin-1(2H)-ylacetic acid hydrochloride has also demonstrated anti-inflammatory and neuroprotective effects. Studies have shown that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Furthermore, it has been found to protect neurons from oxidative stress and apoptosis, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3,4-dihydroquinolin-1(2H)-ylacetic acid hydrochloride has been explored in several preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated its efficacy in reducing tumor growth and metastasis in animal models of cancer. These findings have led to the initiation of phase I clinical trials to evaluate its safety and pharmacokinetics in humans.

In parallel, research on the compound's anti-inflammatory properties has also progressed to clinical trials. Early results from these trials have shown promising outcomes in reducing inflammation and improving symptoms in patients with inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Current Research Trends

The ongoing research on 3,4-dihydroquinolin-1(2H)-ylacetic acid hydrochloride is focused on optimizing its pharmacological properties and expanding its therapeutic applications. One area of interest is the development of prodrugs that can enhance the compound's bioavailability and reduce side effects. Another area is the exploration of combination therapies that involve using 3,4-dihydroquinolin-1(2H)-ylacetic acid hydrochloride in conjunction with other drugs to achieve synergistic effects.

In addition to these efforts, there is growing interest in understanding the molecular mechanisms underlying the compound's biological activities. Advanced techniques such as high-throughput screening and computational modeling are being employed to identify new targets and pathways that can be modulated by 3,4-dihydroquinolin-1(2H)-ylacetic acid hydrochloride. These insights are expected to pave the way for more targeted and effective therapeutic strategies.

Conclusion

3,4-Dihydroquinolin-1(2H)-ylacetic acid hydrochloride (CAS No. 1993054-50-4) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research efforts are focused on optimizing its properties and expanding its therapeutic potential through innovative approaches such as prodrug design and combination therapies. As our understanding of this compound continues to grow, it holds great promise for improving patient outcomes in multiple therapeutic areas.